Cas no 2227913-08-6 (rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227913-08-6
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6428391
• PubChem ID: 165798363
• Update Time: 2025-09-28

rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227913-08-6
• rac-[(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1925396

• Inchi： 1S/C13H18BrN/c1-8-4-5-9(6-11(8)14)12-10(7-15)13(12,2)3/h4-6,10,12H,7,15H2,1-3H3/t10-,12-/m1/s1
• InChI Key： XWCVCWSJPNFPCY-ZYHUDNBSSA-N
• SMILES： BrC1=C(C)C=CC(=C1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227913-08-6)

The compound rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2227913-08-6, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex stereochemistry and aromatic substituents, has garnered attention for its potential applications in drug development and molecular biology. The intricate structure of this compound, featuring a cyclopropyl backbone and a phenyl ring with bromo and methyl substitutions, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit unique biological activities. The rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine stands out due to its distinct stereochemical configuration, which is crucial for determining its interactions with biological targets. The presence of the cyclopropyl group and the substituted phenyl ring contribute to its distinct physicochemical properties, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors. The bromo and methyl substituents on the phenyl ring enhance its binding affinity to various enzymes and receptors, which is essential for drug efficacy. Recent studies have highlighted the importance of such structural features in optimizing drug-like properties, including solubility, metabolic stability, and target specificity. The rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine exemplifies how strategic functionalization can lead to the discovery of potent pharmacological candidates.

The synthesis of this compound involves sophisticated organic reactions that showcase the ingenuity of modern synthetic chemistry. The stereocontrol during the construction of the cyclopropyl group and the introduction of the phenyl substituents are critical steps that require precise methodologies. Advances in asymmetric synthesis have enabled chemists to achieve high enantiomeric purity, which is essential for evaluating the biological activity of chiral compounds like this one. The development of novel catalysts and reaction conditions has further facilitated the efficient preparation of such complex molecules.

In addition to its synthetic significance, the rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine has shown promise in preclinical studies as a potential therapeutic agent. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. Researchers are particularly interested in exploring its interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The compound's ability to modulate these pathways could open new avenues for therapeutic intervention.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting its binding modes to biological targets and estimating its pharmacokinetic properties. These simulations provide valuable insights into how structural modifications can influence biological activity, guiding experimental design and optimizing drug candidates for clinical trials. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

The future prospects of this compound are further enhanced by ongoing research into novel synthetic routes and applications. As our understanding of molecular interactions deepens, new opportunities emerge for leveraging the unique properties of this molecule. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits. The rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine exemplifies how interdisciplinary approaches can drive innovation in medicine.

In conclusion, the compound rac-(1R,3R)-3-(3-bromo-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227913-08-6) represents a significant contribution to the field of chemical biology and drug development. Its complex structure and unique stereochemistry make it a promising candidate for further exploration in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.